![molecular formula C16H24N2O B162112 N-[[1-(dimethylamino)cyclohexyl]methyl]benzamide CAS No. 63886-94-2](/img/structure/B162112.png)
N-[[1-(dimethylamino)cyclohexyl]methyl]benzamide
Overview
Description
“N-[[1-(dimethylamino)cyclohexyl]methyl]benzamide” is also known as AH-7921 . It is a synthetic opioid and acts as a selective μ opioid receptor agonist . It belongs to the class of organic compounds known as 4-halobenzoic acids and derivatives .
Synthesis Analysis
The synthesis of AH-7921 has been described in the literature . The methods used in the original patents for this class of novel synthetic opioids (NSO) resulted in a single trans geometric isomer .Molecular Structure Analysis
The molecular structure of AH-7921 has been characterized using various techniques. The proton nuclear magnetic resonance, mass spectrum, infrared spectrum, and Raman spectrum have been reported .Physical And Chemical Properties Analysis
The physical and chemical properties of AH-7921 have been reported. It has a molecular weight of 260.37 g/mol . It has a topological polar surface area of 32.3 Ų .Scientific Research Applications
Chemical Neuroscience of Synthetic Opioids : A study by Kyei-Baffour and Lindsley (2020) in "ACS Chemical Neuroscience" discusses a synthetic opioid, U-47700, closely related to N-[[1-(dimethylamino)cyclohexyl]methyl]benzamide. This opioid has a history of over 40 years, highlighting the significance of such compounds in the field of chemical neuroscience (Kyei-Baffour & Lindsley, 2020).
Forensic Analysis of Synthetic Opioids : Elliott, Brandt, and Smith (2016) in "Drug Testing and Analysis" review the forensic implications of synthetic opioids like U-47700, which shares structural similarities with N-[[1-(dimethylamino)cyclohexyl]methyl]benzamide. The paper emphasizes the challenges these substances pose in forensic science (Elliott, Brandt, & Smith, 2016).
Comparative Study of Fatal Cases Involving Synthetic Opioids : A study by Ruan, Chiravuri, and Kaye (2016) in "Forensic Science, Medicine, and Pathology" compares fatal cases involving U-47700, a compound related to N-[[1-(dimethylamino)cyclohexyl]methyl]benzamide. This research provides insights into the effects and risks associated with the misuse of such opioids (Ruan, Chiravuri, & Kaye, 2016).
Pharmacological Characterization of Opioid Receptor Agonists : Ott et al. (2020) in "Journal of Medicinal Chemistry" explore the pharmacological properties of compounds based on the N-[[1-(dimethylamino)cyclohexyl]methyl]benzamide scaffold. This study highlights the potential of such compounds in developing sensitive opioid receptor agonists (Ott et al., 2020).
Electrophilic Cyclization in Organic Chemistry : Valle, Donnelly, Holt, and Detty (2005) in "Organometallics" investigate the electrophilic cyclization of compounds containing the N,N-dimethylamino group, shedding light on the chemical properties and reactions of compounds like N-[[1-(dimethylamino)cyclohexyl]methyl]benzamide (Valle et al., 2005).
Designer Opioid AH-7921 : Kronstrand et al. (2014) in the "Journal of Analytical Toxicology" discuss AH-7921, a designer opioid with structural similarities to N-[[1-(dimethylamino)cyclohexyl]methyl]benzamide, providing insights into its pharmacology and toxicology (Kronstrand et al., 2014).
Safety And Hazards
properties
IUPAC Name |
N-[[1-(dimethylamino)cyclohexyl]methyl]benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O/c1-18(2)16(11-7-4-8-12-16)13-17-15(19)14-9-5-3-6-10-14/h3,5-6,9-10H,4,7-8,11-13H2,1-2H3,(H,17,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GMBMAHMMQCNOGV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1(CCCCC1)CNC(=O)C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90980781 |
Source
|
| Record name | N-[[1-(Dimethylamino)cyclohexyl]methyl]-benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90980781 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.37 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[[1-(dimethylamino)cyclohexyl]methyl]benzamide | |
CAS RN |
63886-94-2 |
Source
|
| Record name | N-[[1-(Dimethylamino)cyclohexyl]methyl]-benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90980781 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(6R)-3-Methyl-6-[(2S)-6-methylhept-5-en-2-yl]cyclohex-2-en-1-one](/img/structure/B162050.png)
![[4-(2,4-Dichlorophenyl)-1,3-thiazol-2-yl]hydrazine](/img/structure/B162060.png)